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Compound of Interest

Compound Name: Xanthoquinodin A1

Cat. No.: B3025961 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the proper disposal procedures for Xanthoquinodin A1, a potent anticoccidial

antibiotic. Adherence to these guidelines is essential for laboratory safety and environmental

protection.

Key Safety and Handling Data
The following table summarizes essential safety and handling information for Xanthoquinodin
A1. This data is compiled from various safety data sheets and should be consulted before

handling the compound.
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Property Value Source

CAS Number 151063-27-3 [1][2]

Molecular Formula C31H24O11

Molecular Weight 572.52 g/mol [2]

Appearance Not determined [1]

Flammability Product is not flammable [1]

GHS Classification Not classified as hazardous [1]

Storage

2 years at -20°C (Powder), 2

weeks at 4°C in DMSO, 6

months at -80°C in DMSO

[2]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[3]

Experimental Protocols: Disposal of
Xanthoquinodin A1
While specific detailed protocols for the disposal of Xanthoquinodin A1 are not readily

available, the following procedure is based on best practices for the disposal of non-hazardous

chemical waste from a laboratory setting. This protocol is designed to be a general guideline;

always consult and adhere to your institution's specific waste disposal policies and local

regulations.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-

resistant gloves.

Labeled, sealable waste container compatible with the chemical.

Spill containment materials.
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Procedure:

Waste Segregation:

Do not mix Xanthoquinodin A1 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Solid waste (e.g., contaminated filter paper, weighing boats) should be collected

separately from liquid waste.

Containerization:

Place all solid waste contaminated with Xanthoquinodin A1 into a clearly labeled, sealed

waste container. The label should include the chemical name ("Xanthoquinodin A1") and

any other information required by your institution.

For liquid waste (e.g., solutions containing Xanthoquinodin A1), use a designated, leak-

proof container. Ensure the container is compatible with the solvent used. The container

must be clearly labeled with the full chemical name and concentration of all components.

Storage of Waste:

Store the waste container in a designated, well-ventilated waste accumulation area.

Keep the container sealed when not in use.

Disposal Request:

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Spill and Emergency Procedures:

In case of a spill, immediately alert others in the area.
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Wearing appropriate PPE, contain the spill using absorbent materials.

Pick up the spilled material mechanically and place it in a sealed container for disposal.[1]

Avoid allowing the substance to enter sewers or surface/ground water.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Xanthoquinodin A1.

Step 1: Don PPE

Step 2: Segregate Waste
(Solid vs. Liquid)

Step 3: Containerize & Label Waste

Step 4: Store in Designated Area

Step 5: Contact EHS for Pickup

EHS Disposal

Click to download full resolution via product page

Figure 1. Xanthoquinodin A1 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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